Cas no 1805873-63-5 (2-Amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole)

• Product Name: 2-Amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole
• CAS No: 1805873-63-5
• MF: C₉H₈BrF₂N₃
• MW: 276.080727577209
• CID: 4816209
• Update Time: 2025-06-09

2-Amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole

• Inchi： 1S/C9H8BrF2N3/c10-3-4-1-2-5-7(6(4)8(11)12)15-9(13)14-5/h1-2,8H,3H2,(H3,13,14,15)
• InChI Key： YDVJUIUPPFJINH-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=1C(F)F)N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.3
• Topological Polar Surface Area: 54.7

Additional information on 2-Amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole

Introduction to 2-Amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole (CAS No. 1805873-63-5)

2-Amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole (CAS No. 1805873-63-5) is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. Its unique structural features, comprising an amino group, a bromomethyl substituent, and two fluoromethyl groups on a benzimidazole core, make it a valuable intermediate in the synthesis of various bioactive molecules. This compound has been extensively studied for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting a range of diseases.

The benzimidazole scaffold is well-known for its broad spectrum of biological activities, including antiviral, antibacterial, anticancer, and anti-inflammatory properties. The introduction of fluorine atoms into the benzimidazole ring enhances the metabolic stability and binding affinity of the resulting molecules, making them more effective in biological systems. Additionally, the presence of a bromomethyl group provides a reactive site for further functionalization, allowing chemists to tailor the structure of their compounds for specific biological targets.

In recent years, 2-amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole has been explored as a key building block in the synthesis of small-molecule inhibitors. For instance, studies have demonstrated its utility in developing inhibitors of kinases and other enzymes involved in cancer progression. The fluorinated benzimidazole derivatives derived from this compound have shown promising activity in preclinical trials, particularly against tyrosine kinases and other targets relevant to oncology.

Moreover, the compound has found applications in the development of antiviral agents. The structural motif of benzimidazole is known to interact with viral proteins, disrupting their function and inhibiting viral replication. Researchers have leveraged 2-amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole to create novel antiviral compounds that exhibit potent activity against RNA viruses. These findings highlight the compound's potential as a lead molecule in antiviral drug development.

The bromomethyl group on 2-amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole also facilitates cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to construct complex molecular architectures. This reactivity has enabled the synthesis of diverse derivatives with tailored pharmacological properties. For example, researchers have used this compound to generate benzimidazole-based molecules with enhanced binding affinity to specific protein targets, improving their therapeutic efficacy.

Recent advancements in computational chemistry have further enhanced the utility of 2-amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole in drug design. Molecular modeling studies have identified key interactions between this compound and its biological targets, providing insights into its mechanism of action. These insights have guided the optimization of lead structures toward higher potency and selectivity. Additionally, virtual screening techniques have been employed to identify novel analogs of this compound with improved pharmacokinetic profiles.

The synthesis of 2-amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole itself is a testament to the progress in synthetic organic chemistry. Modern synthetic methodologies have enabled efficient and scalable production of this compound, making it more accessible for research applications. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been refined to produce high-purity batches suitable for pharmaceutical development.

In conclusion, 2-amino-6-bromomethyl-7-difluoromethyl-1H-benzimidazole (CAS No. 1805873-63-5) represents a significant advancement in medicinal chemistry due to its structural versatility and biological relevance. Its role as a key intermediate in drug discovery underscores its importance in developing novel therapeutic agents for various diseases. As research continues to uncover new applications for this compound, its impact on pharmaceutical innovation is expected to grow even further.